Wearable sensors and the Internet of Things (IoT) will be two buzzwords that will be heard commonly in the coming decades. The combination of these two technologies soon will create a great revolution in applications that require motion recognition, such as health care, sports, and entertainment. The development of technology has made wearable sensors one of the most basic tools for human motion analysis. We believe that IoT is the most powerful complement to the use of wearable sensors in the analysis of human body motion. Using wearable IoT, all necessary human data will be collected and delivered via the Internet to the experts who can make accurate decisions about the type of activity, falling situations, freezing of gait (fog), and so on. In this article, the human motion analysis is presented in a chart and is divided into two parts: movement measurement and movement classification. However, this article focuses on movement classification that includes three subsections, gait analysis (GA), gesture recognition (GR), and human activity recognition (HAR), and is closely related to human motion recognition. In this article, our goal is to first acquaint the reader with the important steps required to classify the movement of the human body by wearable sensors and then by using tables to determine the most used algorithms and methods for each step. After briefly reviewing IoT concepts, directions for further research will be provided.

In the detection of intracranial hemorrhage by magnetic induction tomography (MIT), frequency difference (fd) imaging can reconstruct the conductivity distribution of the hemorrhage without the reference measurements before bleeding. However, the influence of background head tissues deteriorates the imaging quality. To overcome the difficulties of hemorrhage detection by MIT, in this study, we propose a multifrequency difference with robust independent component analysis (mfd-RICA) method. Based on the multifrequency response model of head tissues in MIT, the phase shift of hemorrhage is extracted from the measurements by the RICA and used for conductivity reconstruction. To evaluate the performance of mfd-RICA, both numerical simulation and phantom experiment were carried out. The results show that mfd-RICA has high extraction accuracy of the hemorrhage phase shift, which can effectively suppress the influence of background tissues and improve the accuracy of hemorrhage reconstruction. Moreover, mfd-RICA is proved to be robust to the noisy data, which facilitates the accurate detection of intracranial hemorrhage. Potentially, this method can enable the detection of acute intracranial hemorrhage with portable MIT devices.

Deep learning, as a good way of learning discriminative features automatically from original data, has been widely used for fault diagnosis in machinery. However, the excellent performance of most deep learning algorithms relies heavily on the characteristics of data for training, including but not limited to a rich set of labeled samples and class-balanced dataset, which are not typical cases in practical applications due to factors such as tagging cost, fault pattern (typical pattern and atypical pattern of machine fault). In this article, a contrastive learning-based fault diagnosis method was developed for rotating machinery with limited and class-imbalanced samples. An improved dual-view wavelet feature attention fusion embedded contrastive network is designed to enhance the diagnostic knowledge extraction capability of the contrastive learning network and also properly make good use of the available fault information contained in a large number of unlabeled datasets. Furthermore, a dynamic weighted loss is designed by matching datasets of various class cases adaptively and dynamically to alleviate the impacts of class imbalance. Compared with other methods with which to diagnose planetary gearbox fault, the experimental results show that the method proposed achieves higher diagnostic accuracy under conditions of limited and imbalanced labels (LIIM).

Light detection and ranging (LiDAR) devices based on micro-electromechanical systems (MEMS) micromirrors have been promising sensors for automatic driving due to the advantages of MEMS devices. The packaging plays a vital role in the reliability of MEMS micromirror but introduces the residual stress from the surface mounting process. The shock reliability of micromirrors is influenced by residual stress. In this work, the residual stress from the surface mounting process is investigated through resonant frequency tests. The frequency drift can be 718 and −281 Hz under the residual stress of 107.0 and −25.0 MPa, respectively. As the difference of coefficient of thermal expansion (CTE) rises, the residual stress proportionally increases but decreases with the thickness of the substrate. In addition, a higher curing temperature can introduce a more significant stress level. The dynamic response in a shock environment under different residual stress is analyzed. Drop fall experiments verify the theoretical conclusions that the stiffness hardening effect can improve the shock level tolerance. The tensile stress levels of 41.7 and 107.0 MPa are corresponding to 100 and 200 g, respectively. The influences of residual stress on frequency drift and reliability need to be considered seriously and simultaneously during the packaging design for MEMS micromirrors. This work provides a deep insight into the commercial applications of MEMS-based LiDAR in autonomous driving.

A temperature-insensitive gas pressure sensor was proposed and experimentally investigated. This sensor was based on a photonic crystal fiber (PCF) sandwiched between two single-mode fibers, where the impact of length on the performance of the sensor has been studied. Air holes of PCF were employed as gas or liquid inlet and outlet channels which provide the medium for direct interaction between the light transmitted in the fiber and the target gases. The experimental results show that the length of PCF has little effect on the sensitivity to gas pressure. The photonic crystal fiber interferometer (PCFI) has a high gas pressure sensitivity of 2.39 nm/MPa when the gas pressure increases from 100 to 900 kPa. The demonstrated gas pressure sensor has excellent stability and reversibility with negligible temperature cross-sensitivity. The proposed PCFI can also be used for liquid sample detection with high refractive index (RI) sensitivity of 3026 nm/RI unit (RIU) when the length of PCF is 1 cm at an RI range of 1.334–1.34. Therefore, the proposed PCFI holds a great potential in applications for chemical gas leakage detection and biochemical sensing.

Freezing of gait (FoG) is a widely observed movement disorder in patients with Parkinson’s disease (PD). Its prediction is crucial for effectively giving the cue to avoid FoG occurrence. However, present methods of prediction of FoG are inaccurate for large but practical prediction horizons (PHs). Therefore, this work presents a comprehensive analysis of the electroencephalography (EEG) and inertial measurement units (IMUs) to predict FoG advance in time. An ensemble model consisting of two neural networks (NNs), EEGFoGNet and IMUFoGNet, was developed and tested at different PHs and ensemble weights. Moreover, the model is tested for two practical scenarios: clinical or research applications and personal uses. For clinical or research applications, stratified fivefold cross-validation was used. For personal uses, a transfer learning technique was used for learning user-specific FoG-related features. The model obtained the best accuracy of 92.1% at 1-s PH and the least accuracy of 86.2% at 5-s PH. The presented results are encouraging and show the proposed model’s clinical applicability. This study will also help practitioners in comparing the efficacy of different cueing methods.

This article presents an efficient methodology for assessing the structural failure of micro-electromechanical systems (MEMS) used in safety and arming device (SAD) while taking into account the effect of fabrication errors. The proposed methodology uses statistical characteristics that are assessed using nonintrusive polynomial chaos expansion (PCE) to consider uncertainty. The effectiveness of the methodology is demonstrated by considering the example of the latching feature in MEMS SAD and comparing the results with experimental data obtained from a fabricated prototype. The proposed methodology accurately determines the failure probability and sensitive parameters of the sample, and provides insights into the impact of fabrication errors on the structural failure of the sample. It achieves the objective of reducing the burden of repetitive finite-element analysis (FEA) in uncertainty analysis and provides an efficient way to account for uncertainty in the study of MEMS devices.

Real-time location-based service (LBS) for vehicles in a road traffic scenario plays an important role in the Internet of Vehicles (IoV). However, traditional GNSS-based LBS presents barely satisfactory results in actual applications due to the low penetration rates of smart vehicles. To acquire the real-time geographical position of all vehicles in a macrozone road scenario, this article proposes a new framework for data fusion of vehicle GNSS and roadside millimeter-wave radar (MMWR). First, the coordinate conversion model for the GNSS coordinate system and radar coordinate system for the spatial consistency matching of different vehicle targets by the two types of location detectors is built. Second, the mixed least squares method (LS-TLS) is used to obtain the deviation parameters of radar trajectory, which eliminates the system error caused by the radar installation position. Third, for more accurate position estimation, an adaptive robust Kalman filter considering kinematic constraints (VARKF) is used to estimate the coordinates of the target detected by MMWR. Thus, the random error that arises from the radar’s random detection of the moving target’s cross Section is reduced. Finally, the smart vehicles are directly converted to the geodetic coordinate system after the previous processing, and accurate positioning of the nonsmart vehicles is acquired according to the trajectory correction parameters and VARKF model obtained above, which is then converted to the geodetic coordinate system. Experimental results show that the proposed vehicle positioning method achieves macrozone vehicle tracking under the low penetration rate of smart vehicles.

With strong evanescent waves, optical microfibers (MFs) provide guided lights the ability to directly interact with surrounding environments, whereby several fiber optics chemical sensors have been realized. In this study, based on MFs external refractive index (RI) sensitivity, a multimode optical fiber (MMF) specklegram RI sensor with MMF–MF–MMF configuration is presented. As the MF Section is exposed to the liquids of different RIs (in the range of 1.333–1.368), the interaction between the liquids and evanescent waves modulates the guidance status of the MF, thereby changes the excited modes within the end MMF Section and affects the output speckle pattern accordingly. The evaluation of the functionalities of the MFs with different waist diameters (11, 18, 33, and $42 \mu \text{m}$ ) shows that the MF with 33- $\mu \text{m}$ waist diameter results in the highest output specklegram RI sensitivity, which has been quantified by the zero-mean normalized cross correlation coefficient (ZNCC). Moreover, the response time and sensitivity of the proposed fiber specklegram sensor (FSS) have been simultaneously improved by applying spacial filter on the captured speckles. The RI sensor has also been studied for the temperature detection and showed 0.013 $^{\circ }\text{C}^{-{1}}$ linear sensitivity within the range of 25 °C–65 °C. Finally, the theoretical analysis of the supported modes by the MFs of the specified waist diameters verifies that 33- $\mu \text{m}$ sample with high number of guided modes and strong total evanescent waves is the optimum case for the MMF–MF–MMF specklegram RI sensor.

Current-based fault diagnosis has become a promising solution for electromechanical systems due to the low cost and easy access. However, most of the existing studies require additional signal processing or diagnostic expertise to preprocess the signals due to the effects of the fundamental component and electrical noise. It is challenging to extract effective fault-related features from the raw current signals. To this end, this article proposes a differential-augmented current feature learning network named CurrentNet for drive system fault diagnosis, which is an end-to-end model. First, a differential-augmented strategy based on the raw current signal is introduced to generate complementary current representations. Furthermore, a multi-information interaction module (MIIM) is designed to adaptively capture complementary shared information between the original and enhanced signals through a parallel mechanism. Also, efficient channel attention is used to reduce the complexity of the model. Our proposed method is experimentally evaluated on two datasets and presents obvious superiority over existing fault diagnosis methods.